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For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide addresses the available information on Taltobulin intermediate-12, a

compound implicated in the synthesis of the potent anti-cancer agent Taltobulin (also known as

HTI-286). Despite significant interest in Taltobulin and its synthetic pathway, a definitive

Chemical Abstracts Service (CAS) number and detailed experimental protocols specifically for

"Taltobulin intermediate-12" remain elusive in publicly accessible scientific literature and

chemical databases. While a molecular formula of C12H15NO3 and a corresponding molecular

weight of 221.25 g/mol have been associated with this intermediate, this information is

insufficient for unambiguous identification due to the existence of isomers, such as the

pesticide Carbofuran, which shares the same molecular formula. This guide summarizes the

available data, highlights the current challenges in identifying this specific intermediate, and

provides context within the broader synthesis of Taltobulin.

Quantitative Data
Due to the lack of a confirmed structure and dedicated experimental studies for Taltobulin
intermediate-12, a comprehensive table of its physicochemical properties cannot be provided.

However, based on information from a commercial supplier, the following data has been

attributed to a compound referred to as "Taltobulin intermediate-12":
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Property Value Source

Molecular Formula C12H15NO3 Supplier Data

Molecular Weight 221.25 g/mol Supplier Data

CAS Number Not available -

Note: The absence of a CAS number and the fact that the provided molecular formula and

weight match other known compounds, such as Carbofuran (CAS No. 1563-66-2), underscore

the critical need for further structural elucidation to definitively identify Taltobulin intermediate-
12.

Taltobulin Synthesis and the Challenge of
Intermediate Identification
Taltobulin is a synthetic analog of the natural product hemiasterlin and has been investigated

as a potent microtubule-destabilizing agent for cancer therapy. Its synthesis involves a multi-

step pathway with numerous intermediates. While scientific publications describe various

synthetic routes to Taltobulin and its analogs, they often do not provide a systematic numbering

of all intermediates or detailed characterization data for each one. Commercial suppliers have

listed several "Taltobulin intermediates" with numerical designations (e.g., intermediate-3,

intermediate-9), but these are often not correlated with specific structures or CAS numbers in

the broader scientific literature.

The inability to definitively identify "Taltobulin intermediate-12" presents a significant

challenge for researchers. Without a confirmed chemical structure, it is impossible to:

Assign a unique CAS number for regulatory and tracking purposes.

Retrieve or develop specific experimental protocols for its synthesis, purification, and

characterization.

Investigate its potential biological activity or role in any signaling pathways.

Create accurate visualizations of its structure or its position within the Taltobulin synthesis

workflow.
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Logical Relationship: The Path to Taltobulin
While the specific details of "intermediate-12" are unavailable, a generalized logical workflow

for the synthesis of a complex molecule like Taltobulin can be conceptualized. This process

typically involves the sequential formation of key structural fragments, which are then coupled

and further modified to yield the final product.
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Caption: Generalized workflow for multi-step organic synthesis.

Conclusion and Future Directions
The request for an in-depth technical guide on Taltobulin intermediate-12 highlights a critical

gap in the publicly available information regarding the synthesis of Taltobulin. The lack of a

confirmed CAS number and detailed experimental data for this specific intermediate prevents a

comprehensive analysis.

For researchers and drug development professionals interested in this area, the following steps

are recommended:

Consult Primary Literature: A thorough review of patents and supplementary information from

key publications on Taltobulin synthesis may provide more detailed schemes with numbered

intermediates.

Direct Inquiry: Contacting the original authors of seminal papers on Taltobulin synthesis or

the technical support of chemical suppliers listing this intermediate may yield more specific

information.
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Structural Analysis: In the absence of existing data, de novo structural elucidation of the

commercially available "Taltobulin intermediate-12" would be necessary to confirm its

identity.

Until a definitive structure and corresponding data are available, any discussion of the

experimental protocols or biological significance of "Taltobulin intermediate-12" remains

speculative. This guide serves to transparently present the current state of knowledge and the

challenges in obtaining the requested detailed information.

To cite this document: BenchChem. [Taltobulin Intermediate-12: An In-Depth Technical
Examination]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15135443#taltobulin-intermediate-12-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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